Strontium tungsten oxide (SrWO4)

• IUPAC Name: strontium;dioxido(dioxo)tungsten
• InChI: InChI=1S/4O.Sr.W/q;;2*-1;+2
• InChI Key: KXELQHMRKFESFN-UHFFFAOYSA-N
• Canonical SMILES: [O-][W](=O)(=O)[O-].[Sr+2]
• Molecular Formula: O4SrW
• Molecular Weight: 335.46 g/mol
• CAS No.: 13451-05-3

Description

Strontium tungsten oxide (SrWO4) is a useful research compound. Its molecular formula is O4SrW and its molecular weight is 335.5 g/mol. The purity is usually 95%.
The exact mass of the compound Strontium tungsten oxide (SrWO4) is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

1. Film Growth and Structural Characterization

Strontium tungstate (SrWO4) films exhibit significant potential in various applications due to their unique growth characteristics and structure. Studies reveal detailed growth processes and structural behaviors of SrWO4 films. For instance, SrWO4 films prepared on metal tungsten substrates using electrochemical techniques at room temperature display a crystalline structure with growth along the c-axis, resulting in cauliflower-like granules (Hui, 2007). Similarly, the growth processes and optical properties of SrWO4 microcrystals are significantly influenced by different strontium precursors, with structural and optical characteristics analyzed through various methods like X-ray diffractions and photoluminescence measurements (Sczancoski et al., 2015).

2. Optical Properties and Applications

SrWO4's optical properties make it a candidate for various photonic applications. Research into luminescent SrWO4 films synthesized by the galvanic cell method has shown promising results, exhibiting single blue emissions at room temperature, indicating potential applications in optical devices (Cui et al., 2008). Additionally, studies on SrWO4:Eu phosphors prepared by a non-hydrolytic sol-gel process have revealed insights into the influence of annealing temperature on structural and luminescent properties, indicating applications in luminescent devices and displays (Pereira et al., 2012).

3. Sensor and Detection Applications

SrWO4 has been identified as a promising material for sensor applications. For instance, SrWO4-modified electrodes have shown excellent electrocatalytic activity and high recognition capability for the detection of various substances, such as sulfadiazine, demonstrating its potential in environmental monitoring and safety (Kokulnathan et al., 2020). Furthermore, strontium tungstate-modified disposable strips have been developed for the electrochemical detection of specific chemicals in environmental samples, highlighting its applicability in rapid and cost-effective monitoring (Govindasamy et al., 2018).

4. Photocatalytic and Environmental Applications

SrWO4's photocatalytic properties have been explored for environmental applications, particularly in the degradation of pollutants. Studies demonstrate the photocatalytic activities of SrWO4 for the decomposition of herbicides, suggesting its use in environmental remediation and pollution control (Xue-feng, 2010). Additionally, research into the adsorption behaviors of SrWO4 indicates its potential in removing aqueous strontium, showcasing its application in water treatment and purification (Zhang et al., 2016).

5. Catalytic and Thermal Properties

SrWO4 also exhibits catalytic properties and thermal stability, making it suitable for various industrial applications. Investigations into the catalytic efficiency of ternary strontium cerium tungstate for methane oxidation have revealed its potential in syngas production, with studies highlighting the role of mixed conduction in enhancing the catalytic performance (Rafael Hernandez Damascena dos Passos et al., 2018). Furthermore, the thermal properties of SrWO4 crystals, including thermal expansion and specific heat, have been thoroughly investigated, indicating their significance in applications requiring thermal stability and efficiency (Ling et al., 2006).

Mechanism of Action

Target of Action

Strontium Tungsten Oxide (SrWO4) nanoparticles have been identified as a potential antimicrobial agent . The primary targets of SrWO4 are both Gram-positive and Gram-negative bacteria . These include Staphylococcus aureus, Enterococcus faecalis, Pseudomonas aeruginosa, Escherichia coli, and Enterobacter aerogenes . These bacteria are involved in various health-care-associated infections .

Mode of Action

It is known that srwo4 nanoparticles exhibit antibacterial effects . The interaction of SrWO4 with its bacterial targets leads to their inhibition, as evidenced by the observed minimum inhibitory concentrations .

Biochemical Pathways

The antimicrobial action of srwo4 suggests that it likely interferes with essential biochemical pathways in the bacteria, leading to their inhibition .

Pharmacokinetics

The nanoparticle form of srwo4, which has a size distribution of 21 to 27 nm , may influence its bioavailability and pharmacokinetics.

Result of Action

The primary result of SrWO4’s action is the inhibition of bacterial growth. The minimum inhibitory concentrations of SrWO4 against various bacteria have been observed, with the lowest and highest values reported against Enterococcus faecalis (16 µg/mL) and Pseudomonas aeruginosa (256 µg/mL), respectively . This indicates that SrWO4 can effectively inhibit the growth of these bacteria at certain concentrations.

Action Environment

The action of SrWO4 can be influenced by various environmental factors. For instance, the synthesis method and the presence of surfactants can affect the structural, morphological, and photoluminescence properties of SrWO4, which may in turn influence its antimicrobial action . Furthermore, the action of SrWO4 may also be influenced by the specific conditions of the bacterial environment .

Safety and Hazards

When handling SrWO4, it is recommended to wear personal protective equipment/face protection. Ensure adequate ventilation and avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation, and avoid dust formation.

Future Directions

Research on SrWO4 is ongoing, with studies investigating its potential in various applications such as electrochemical energy storage and conversion. Other research directions include exploring its photocatalytic performances and its use in the mitigation of carcinogenic organic dye.

Biochemical Analysis

Biochemical Properties

Recent studies have shown that SrWO4 nanoparticles exhibit antimicrobial properties, particularly against Gram-positive bacteria

Cellular Effects

The cellular effects of strontium tungsten oxide (SrWO4) are primarily observed in its antimicrobial activity. SrWO4 nanoparticles have been shown to exhibit antibacterial effects against both Gram-positive and Gram-negative bacteria

Temporal Effects in Laboratory Settings

Current research has focused on the synthesis and characterization of SrWO4, including its antimicrobial properties